Cas no 2137638-25-4 (2-methyl-9-(1-methylcyclopropanecarbonyl)-1-oxa-4,9-diazaspiro5.5undecane)

2-methyl-9-(1-methylcyclopropanecarbonyl)-1-oxa-4,9-diazaspiro5.5undecane structure
2137638-25-4 structure
Product Name:2-methyl-9-(1-methylcyclopropanecarbonyl)-1-oxa-4,9-diazaspiro5.5undecane
CAS No:2137638-25-4
MF:C14H24N2O2
MW:252.352563858032
CID:5609475
PubChem ID:165486900
Update Time:2025-07-31

2-methyl-9-(1-methylcyclopropanecarbonyl)-1-oxa-4,9-diazaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

    • 2137638-25-4
    • EN300-842555
    • 2-methyl-9-(1-methylcyclopropanecarbonyl)-1-oxa-4,9-diazaspiro[5.5]undecane
    • 2-methyl-9-(1-methylcyclopropanecarbonyl)-1-oxa-4,9-diazaspiro5.5undecane
    • Inchi: 1S/C14H24N2O2/c1-11-9-15-10-14(18-11)5-7-16(8-6-14)12(17)13(2)3-4-13/h11,15H,3-10H2,1-2H3
    • InChI Key: GAOZPKGIUYYYNH-UHFFFAOYSA-N
    • SMILES: O1C(C)CNCC21CCN(CC2)C(C1(C)CC1)=O

Computed Properties

  • Exact Mass: 252.183778013g/mol
  • Monoisotopic Mass: 252.183778013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 41.6Ų

2-methyl-9-(1-methylcyclopropanecarbonyl)-1-oxa-4,9-diazaspiro5.5undecane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-842555-0.05g
2-methyl-9-(1-methylcyclopropanecarbonyl)-1-oxa-4,9-diazaspiro[5.5]undecane
2137638-25-4
0.05g
$1056.0 2023-09-02
Enamine
EN300-842555-0.1g
2-methyl-9-(1-methylcyclopropanecarbonyl)-1-oxa-4,9-diazaspiro[5.5]undecane
2137638-25-4
0.1g
$1106.0 2023-09-02
Enamine
EN300-842555-0.25g
2-methyl-9-(1-methylcyclopropanecarbonyl)-1-oxa-4,9-diazaspiro[5.5]undecane
2137638-25-4
0.25g
$1156.0 2023-09-02
Enamine
EN300-842555-0.5g
2-methyl-9-(1-methylcyclopropanecarbonyl)-1-oxa-4,9-diazaspiro[5.5]undecane
2137638-25-4
0.5g
$1207.0 2023-09-02
Enamine
EN300-842555-1g
2-methyl-9-(1-methylcyclopropanecarbonyl)-1-oxa-4,9-diazaspiro[5.5]undecane
2137638-25-4
1g
$1256.0 2023-09-02
Enamine
EN300-842555-2.5g
2-methyl-9-(1-methylcyclopropanecarbonyl)-1-oxa-4,9-diazaspiro[5.5]undecane
2137638-25-4
2.5g
$2464.0 2023-09-02
Enamine
EN300-842555-5g
2-methyl-9-(1-methylcyclopropanecarbonyl)-1-oxa-4,9-diazaspiro[5.5]undecane
2137638-25-4
5g
$3645.0 2023-09-02
Enamine
EN300-842555-10g
2-methyl-9-(1-methylcyclopropanecarbonyl)-1-oxa-4,9-diazaspiro[5.5]undecane
2137638-25-4
10g
$5405.0 2023-09-02
Enamine
EN300-842555-1.0g
2-methyl-9-(1-methylcyclopropanecarbonyl)-1-oxa-4,9-diazaspiro[5.5]undecane
2137638-25-4
1g
$0.0 2023-06-06

Additional information on 2-methyl-9-(1-methylcyclopropanecarbonyl)-1-oxa-4,9-diazaspiro5.5undecane

Introduction to 2-methyl-9-(1-methylcyclopropanecarbonyl)-1-oxa-4,9-diazaspiro[5.5]undecane (CAS No. 2137638-25-4)

2-methyl-9-(1-methylcyclopropanecarbonyl)-1-oxa-4,9-diazaspiro[5.5]undecane, with the CAS number 2137638-25-4, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are known for their unique structural features and potential biological activities. The spirocyclic framework provides a rigid structure that can enhance the stability and bioavailability of the molecule, making it an attractive candidate for drug development.

The chemical structure of 2-methyl-9-(1-methylcyclopropanecarbonyl)-1-oxa-4,9-diazaspiro[5.5]undecane includes a spiro[5.5]undecane core, an oxo group, and a 1-methylcyclopropanecarbonyl substituent. The presence of these functional groups imparts specific chemical properties and reactivity patterns that are crucial for its potential applications in various therapeutic areas.

Recent studies have highlighted the pharmacological properties of 2-methyl-9-(1-methylcyclopropanecarbonyl)-1-oxa-4,9-diazaspiro[5.5]undecane. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In another study conducted by a team at the University of California, researchers investigated the neuroprotective effects of 2-methyl-9-(1-methylcyclopropanecarbonyl)-1-oxa-4,9-diazaspiro[5.5]undecane. The results showed that this compound could protect neurons from oxidative stress-induced damage by scavenging free radicals and modulating signaling pathways involved in cell survival. These findings indicate that 2-methyl-9-(1-methylcyclopropanecarbonyl)-1-oxa-4,9-diazaspiro[5.5]undecane may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 2-methyl-9-(1-methylcyclopropanecarbonyl)-1-oxa-4,9-diazaspiro[5.5]undecane have also been studied extensively. A preclinical study published in the European Journal of Pharmaceutical Sciences demonstrated that this compound has favorable oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. The study also reported that the compound is metabolically stable and does not exhibit significant toxicity at therapeutic doses.

In addition to its therapeutic potential, 2-methyl-9-(1-methylcyclopropanecarbonyl)-1-oxa-4,9-diazaspiro[5.5]undecane has been explored for its use as a synthetic intermediate in organic synthesis. Its unique structural features make it a valuable building block for constructing more complex molecules with diverse biological activities. For example, chemists at the Max Planck Institute have used this compound as a key intermediate in the synthesis of novel antiviral agents targeting RNA viruses.

The synthesis of 2-methyl-9-(1-methylcyclopropanecarbonyl)-1-oxa-4,9-diazaspiro[5.5]undecane has been optimized through various synthetic routes to improve yield and purity. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to construct the spirocyclic core efficiently. This method has been widely adopted by researchers due to its high efficiency and scalability.

The safety profile of 2-methyl-9-(1-methylcyclopropanecarbonyl)-1-oxa-4,9-diazaspiro[5.5]undecane is an important consideration for its development as a pharmaceutical product. Extensive toxicological studies have shown that this compound is well-tolerated at therapeutic doses and does not cause significant adverse effects in animal models. However, further clinical trials are necessary to confirm its safety and efficacy in humans.

In conclusion, 2-methyl-9-(1-methylcyclopropanecarbonyl)-1-oxa-4,9-diazaspiro[5.5]undecane (CAS No. 2137638-25-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential and optimize its use in various medical applications.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.